Cas no 2138527-48-5 (N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride)

• Product Name: N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride
• CAS No: 2138527-48-5
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• CID: 6326340
• PubChem ID: 165496258
• Update Time: 2025-05-19

N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2138527-48-5
• EN300-1155187
• N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride

• Inchi： 1S/C7H12ClNO2/c1-9(6(8)10)7(3-4-7)5-11-2/h3-5H2,1-2H3
• InChI Key： VEEGOALXIDZTMI-UHFFFAOYSA-N
• SMILES： ClC(N(C)C1(COC)CC1)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 29.5Ų

Additional information on N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride

Introduction to N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride (CAS No: 2138527-48-5)

N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2138527-48-5, represents a unique structural motif that has been explored for its potential applications in drug development. The molecular structure of this compound features a cyclopropyl group substituted with a methoxymethyl moiety, which is linked to a carbamoyl chloride functional group. This configuration suggests a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The significance of N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride lies in its versatility as a building block in organic synthesis. The presence of the carbamoyl chloride group allows for facile introduction of amine functionalities, while the cyclopropyl ring can serve as a rigid scaffold to influence the conformation and binding properties of potential drug candidates. This combination of features has made the compound an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. The structural features of N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride align well with this trend, as they provide a framework that can be modified to interact with biological targets in a precise manner. For instance, the cyclopropyl ring has been shown to enhance binding affinity in certain protein-ligand interactions, making it a valuable component in the design of small molecule inhibitors.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play crucial roles in various physiological processes, and their inhibition is often a key strategy in the treatment of diseases such as cancer and inflammation. The carbamoyl chloride group in N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride can be used to introduce amide linkages, which are essential for forming stable interactions with the active sites of proteases. This capability has led to several research efforts aimed at developing novel protease inhibitors based on this structural motif.

Furthermore, the methoxymethyl group attached to the cyclopropyl ring introduces an additional layer of complexity that can be exploited for fine-tuning the pharmacological properties of derived compounds. This group can participate in hydrogen bonding interactions or influence electronic distributions within the molecule, thereby affecting its bioavailability and metabolic stability. Such features are critical considerations in drug design, as they can significantly impact the overall efficacy and safety profile of a therapeutic agent.

The synthesis of N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the cyclopropyl intermediate, followed by functionalization with the methoxymethyl group and subsequent introduction of the carbamoyl chloride moiety. Each step must be meticulously controlled to avoid side reactions and ensure the desired product is obtained.

In academic research, this compound has been employed as a precursor for more complex molecules with potential therapeutic applications. For example, researchers have used N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride to synthesize derivatives that target specific enzymes involved in cancer progression. These derivatives have shown promise in preclinical studies, demonstrating inhibitory effects on key molecular pathways associated with tumor growth and metastasis.

The growing body of evidence supporting the utility of N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride has also prompted industrial interest. Pharmaceutical companies are increasingly exploring this compound as a candidate for further development into novel drugs. The ability to modify its structure to achieve specific pharmacological effects makes it a versatile tool for drug discovery and development programs.

In conclusion, N-[1-(methoxymethyl)cyclopropyl]-N-methylcarbamoyl chloride (CAS No: 2138527-48-5) is a compound with significant potential in pharmaceutical chemistry. Its unique structural features make it an valuable intermediate for synthesizing complex molecules with therapeutic applications. The growing interest in this compound underscores its importance as a building block in drug development and highlights its role in advancing our understanding of biological pathways and disease mechanisms.